Ethyl 2-[[2-(2-methylpiperidin-1-yl)acetyl]amino]-4-thiophen-2-ylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(2-methylpiperidin-1-yl)acetyl]amino]-4-thiophen-2-ylthiophene-3-carboxylate
• InChI: InChI=1S/C19H24N2O3S2/c1-3-24-19(23)17-14(15-8-6-10-25-15)12-26-18(17)20-16(22)11-21-9-5-4-7-13(21)2/h6,8,10,12-13H,3-5,7,9,11H2,1-2H3,(H,20,22)
• InChI Key: VCYSEAMKGDCZTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=CS2)NC(=O)CN3CCCCC3C
• Molecular Formula: C19H24N2O3S2
• Molecular Weight: 392.5 g/mol
• CAS No.: 1118794-07-2

Description

Ethyl 2-[[2-(2-methylpiperidin-1-yl)acetyl]amino]-4-thiophen-2-ylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H24N2O3S2 and its molecular weight is 392.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research has explored the synthesis of various derivatives of thiophene carboxylates, demonstrating their potential in biological applications. For instance, Faty, Hussein, and Youssef (2010) synthesized new spiro pyrazolethieno, pyrimidinethieno, and benzodiazepinethieno pyridazine derivatives starting from a similar thiophene carboxylate compound, showing significant antimicrobial activities (Faty, Hussein, & Youssef, 2010).

Antimicrobial Properties

Mabkhot et al. (2015) focused on synthesizing derivatives of ethyl thiophene carboxylate and evaluating their in-vitro antibacterial and antifungal properties. Some derivatives showed greater potency than standard drugs against specific fungal strains (Mabkhot et al., 2015).

Organocatalyzed Reactions

Abaee and Cheraghi (2013) demonstrated an efficient room-temperature formation of 2-amino-3-carboxamide derivatives of thiophene using a four-component process involving similar compounds. This method offers a simplified approach to synthesizing complex thiophene derivatives (Abaee & Cheraghi, 2013).

Antimicrobial and Anti-inflammatory Agents

Narayana et al. (2006) synthesized Schiff bases from a thiophene carboxylate compound, which were screened for antibacterial and antifungal activity. Some compounds also exhibited promising anti-inflammatory activity (Narayana et al., 2006).

Antihypoxic Properties

Vardanyan et al. (2019) synthesized derivatives of ethyl thiophene carboxylate and investigated their antihypoxic properties. This research suggests potential applications in treating conditions related to oxygen deprivation (Vardanyan et al., 2019).

Local Anesthetic and Antiarrhythmic Activity

Al-Obaid et al. (1998) synthesized ethyl substituted amino-cyclopenteno[b]thiophen-3-carboxylates, demonstrating local anesthetic and antiarrhythmic activities comparable to lidocaine and carticaine (Al-Obaid et al., 1998).